2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid

• IUPAC Name: 2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• InChI: InChI=1S/C11H21NO4/c1-6-7-11(5,8(13)14)12-9(15)16-10(2,3)4/h6-7H2,1-5H3,(H,12,15)(H,13,14)
• InChI Key: BIYXUNJTZYRILK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol
• CAS No.: 1155990-96-7

Description

“2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid” is a chemical compound with the CAS Number: 1155990-96-7. It has a molecular weight of 231.29. The IUPAC name for this compound is N-(tert-butoxycarbonyl)-2-methylnorvaline.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H21NO4/c1-6-7-11(5,8(13)14)12-9(15)16-10(2,3)4/h6-7H2,1-5H3,(H,12,15)(H,13,14). This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.

Mechanism of Action

Target of Action

It is known that the compound is a tert-butyloxycarbonyl (boc)-protected amino acid . Boc-protected amino acids are commonly used in peptide synthesis, where they protect the amino group during the synthesis process .

Mode of Action

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The Boc group serves as a protecting group during peptide synthesis, preventing unwanted reactions with the amino group . The Boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .

Biochemical Pathways

As a boc-protected amino acid, it is likely involved in peptide synthesis pathways .

Pharmacokinetics

As a boc-protected amino acid, its bioavailability would be influenced by factors such as its protection and deprotection, the efficiency of its incorporation into peptides, and its stability under physiological conditions .

Result of Action

As a boc-protected amino acid, it plays a crucial role in peptide synthesis, enabling the selective formation of peptide bonds without unwanted side reactions .

Action Environment

Environmental factors that could influence the action, efficacy, and stability of 2-{[(Tert-butoxy)carbonyl]amino}-2-methylpentanoic acid include the pH and temperature of the reaction environment, the presence of other reactive groups, and the specific conditions under which peptide synthesis is carried out .